2-(4-(3-(3,4-dihydroisoquinolin-2(1H)-yl)-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one

• IUPAC Name: 2-[4-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]-3,5-dimethylpyrazol-1-yl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C22H25N5O2/c1-14-12-20(28)24-22(23-14)27-16(3)19(15(2)25-27)8-9-21(29)26-11-10-17-6-4-5-7-18(17)13-26/h4-7,12H,8-11,13H2,1-3H3,(H,23,24,28)
• InChI Key: LJWHAEUVIMLMGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=C(C(=N2)C)CCC(=O)N3CCC4=CC=CC=C4C3)C
• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.5 g/mol

Description

Chemical Reactions Analysis

The compound likely undergoes various chemical reactions depending on the conditions. For example, the dihydroisoquinoline group could potentially undergo oxidation reactions.

Scientific Research Applications

Synthesis and Antioxidant Evaluation

Research has led to the synthesis of novel compounds, including derivatives of the mentioned chemical, which exhibit promising antioxidant properties. For instance, a study by Gouda (2012) explored the synthesis of imidazolopyrazole and imidazolopyrimidine derivatives showing significant antioxidant activities, some of which demonstrated the ability to protect DNA from damage induced by bleomycin (Gouda, 2012).

Antimicrobial Agents

Another area of research includes the development of novel pyrazole derivatives containing a 2-methylquinoline ring system, investigated for their antimicrobial properties. Raju et al. (2016) synthesized compounds that showed significant antibacterial activity against strains like Staphylococcus aureus and Escherichia coli, as well as antifungal activity against Aspergillus niger (Raju et al., 2016).

Anticancer Activity

The synthesis of novel heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole was carried out to evaluate their anticancer activity. Metwally et al. (2016) reported that some of these newly synthesized compounds exhibited promising anticancer activities, showcasing the therapeutic potential of derivatives of the chemical compound (Metwally, Abdelrazek, & Eldaly, 2016).